1-[(6-Hydrazinylpyridin-3-yl)sulfonyl]-4-methylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-[(6-Hydrazinylpyridin-3-yl)sulfonyl]-4-methylpiperazine” is a chemical with the CAS Number: 561012-68-8 . It has a molecular weight of 271.34 . The IUPAC name for this compound is 1-[(6-hydrazino-3-pyridinyl)sulfonyl]-4-methylpiperazine . It is usually in the form of a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H17N5O2S/c1-14-4-6-15(7-5-14)18(16,17)9-2-3-10(13-11)12-8-9/h2-3,8H,4-7,11H2,1H3,(H,12,13) . This code provides a specific textual representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
The compound “this compound” is a powder that is stored at room temperature . It has a molecular weight of 271.34 .Scientific Research Applications
Antioxidant Capacity and Reaction Pathways
Research on compounds like 2,2′-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS•+) and their radical cation-based assays reveals the importance of understanding reaction pathways in evaluating antioxidant capacity. Such studies underscore the potential of related compounds in elucidating the specific reactions antioxidants undergo, which can be critical for developing new antioxidant therapies and for evaluating food preservation techniques (Ilyasov et al., 2020).
Novel Synthesis and Impurities in Pharmaceuticals
The synthesis of pharmaceuticals like omeprazole and the understanding of their impurities are crucial for the development of safer and more effective drugs. Research into novel synthesis methods and the characterization of pharmaceutical impurities highlights the ongoing need for innovative approaches in drug manufacturing and quality control (Saini et al., 2019).
Behavioral Pharmacology and Antidepressant Potential
The study of compounds such as AR-A000002, a selective 5-hydroxytryptamine1B antagonist, emphasizes the importance of behavioral pharmacology in developing new therapeutic agents. These investigations provide a framework for exploring the anxiolytic and antidepressant potential of similar compounds, opening avenues for novel psychiatric medications (Hudzik et al., 2003).
Sulfonamide Inhibitors and Therapeutic Applications
Sulfonamide compounds have been recognized for their broad therapeutic applications, ranging from antibacterial to antitumor agents. Their structural diversity allows for the development of new drugs targeting various diseases. The exploration of sulfonamide inhibitors across different therapeutic areas illustrates their potential in drug discovery and highlights the importance of such compounds in addressing unmet medical needs (Gulcin & Taslimi, 2018).
Safety and Hazards
The compound has several hazard statements including H302, H312, H317, H319, H332, H335 . These codes represent different types of hazards associated with the compound. For example, H302 indicates that it is harmful if swallowed, and H312 means it is harmful in contact with skin . The compound also has several precautionary statements including P261, P264, P270, P271, P272, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P333+P313, P337+P313, P363, P403+P233, P405, P501 . These codes provide guidance on how to handle the compound safely.
Properties
IUPAC Name |
[5-(4-methylpiperazin-1-yl)sulfonylpyridin-2-yl]hydrazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N5O2S/c1-14-4-6-15(7-5-14)18(16,17)9-2-3-10(13-11)12-8-9/h2-3,8H,4-7,11H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIVHBFWELMRSAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)S(=O)(=O)C2=CN=C(C=C2)NN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
561012-68-8 |
Source
|
Record name | [5-(4-Methyl-piperazine-1-sulfonyl)-pyridin-2-yl]-hydrazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.